Cas no 61954-91-4 ((1alpha,3beta)-cholesta-5,7-diene-1,3,25-triol)

(1alpha,3beta)-cholesta-5,7-diene-1,3,25-triol structure
61954-91-4 structure
Product Name:(1alpha,3beta)-cholesta-5,7-diene-1,3,25-triol
CAS No:61954-91-4
MF:C27H44O3
MW:416.636468887329
CID:1631198
PubChem ID:191634
Update Time:2025-04-21

(1alpha,3beta)-cholesta-5,7-diene-1,3,25-triol Chemical and Physical Properties

Names and Identifiers

    • (1alpha,3beta)-cholesta-5,7-diene-1,3,25-triol
    • Cholesta-5,7-diene-1,3,25-triol, (1alpha,3beta)-
    • SCHEMBL5353867
    • 1 alpha,25-dihydroxy-7-dehydrocholesterol
    • 61954-91-4
    • 1alpha,25-Dihydroxy-7-dehydrocholesterol
    • PD015580
    • cholesta-5,7-diene-1alpha,3beta,25-triol
    • ULTFRKKCCDVVGE-VMVOXKIBSA-N
    • DTXSID50977495
    • Cholesta-5,7-diene-1,3,25-triol
    • (1S,3R,9S,10R,13R,14R,17R)-17-[(2R)-6-hydroxy-6-methylheptan-2-yl]-10,13-dimethyl-2,3,4,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthrene-1,3-diol
    • Inchi: 1S/C27H44O3/c1-17(7-6-13-25(2,3)30)21-10-11-22-20-9-8-18-15-19(28)16-24(29)27(18,5)23(20)12-14-26(21,22)4/h8-9,17,19,21-24,28-30H,6-7,10-16H2,1-5H3/t17-,19-,21-,22+,23+,24+,26-,27+/m1/s1
    • InChI Key: ULTFRKKCCDVVGE-VMVOXKIBSA-N
    • SMILES: O[C@H]1C[C@@H](CC2=CC=C3[C@H](CC[C@]4(C)[C@@H]([C@H](C)CCCC(C)(C)O)CC[C@H]43)[C@@]12C)O

Computed Properties

  • Exact Mass: 416.32922
  • Monoisotopic Mass: 416.329045
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 722
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.7
  • XLogP3: 5.2

Experimental Properties

  • Density: 1.09
  • Boiling Point: 561.9°C at 760 mmHg
  • Flash Point: 238.4°C
  • Refractive Index: 1.561
  • PSA: 60.69
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